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Compound of Interest

Compound Name: N-Propyl-m-toluidine

Cat. No.: B116309 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Propyl-m-toluidine was located. The

following guidance is based on the hazard information available for N-Propyl-m-toluidine from

PubChem and SDSs for structurally similar aromatic amines such as m-toluidine, N-methyl-m-

toluidine, and N,N-dimethyl-m-toluidine. It is imperative to handle N-Propyl-m-toluidine with

caution and to perform a full risk assessment before commencing any work.

N-Propyl-m-toluidine (CAS 142031-46-7) is a chemical compound for research use.[1] Based

on GHS classifications for this compound, it is presumed to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2] Safe handling, appropriate personal protective

equipment, and proper disposal are critical to ensure the safety of laboratory personnel and to

minimize environmental impact.

Hazard Identification and Classification
While detailed toxicological data for N-Propyl-m-toluidine is not readily available, related

toluidine compounds are classified as toxic if swallowed, in contact with skin, or if inhaled, and

may cause damage to organs through prolonged or repeated exposure.[3][4] They are also

recognized as being toxic to aquatic life with long-lasting effects.[3][4]

GHS Hazard Classifications for N-Propyl-m-toluidine:[2]

Skin Irritation (Category 2)

Eye Irritation (Category 2)
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Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory tract irritation)

Personal Protective Equipment (PPE)
A comprehensive PPE plan is essential when handling N-Propyl-m-toluidine. The following

table summarizes the recommended PPE based on the potential hazards.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Respiratory

Full-face respirator with

appropriate cartridges (or a

self-contained breathing

apparatus for high

concentrations or spills)

Required when vapors or

aerosols may be generated to

prevent respiratory tract

irritation.[3][5]

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber)

To prevent skin contact, as

related compounds are toxic

upon dermal absorption.[6][7]

Eyes
Chemical splash goggles and

a face shield

To protect against splashes

that can cause serious eye

irritation.[6][7]

Body

Chemical-resistant apron or

lab coat, and in some cases, a

full-body suit

To prevent skin contact with

clothing.[6][8]

Feet

Closed-toe shoes (chemical-

resistant boots for spill

response)

To protect feet from spills.[6]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle N-Propyl-m-toluidine in a well-ventilated area, preferably within a chemical

fume hood.[8]
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Ensure that safety showers and eyewash stations are readily accessible in the immediate

work area.[9]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment and reagents in the designated work area (e.g., fume hood).

Dispensing: When transferring the chemical, use appropriate tools (e.g., pipettes, spatulas)

to minimize the generation of aerosols or dust.

During Use: Keep containers tightly closed when not in use.[6] Avoid contact with skin, eyes,

and clothing.[6][8] Do not eat, drink, or smoke in the work area.[3][6]

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[6] Decontaminate all work surfaces and equipment.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[8]

Keep containers tightly sealed to prevent leakage and exposure to air.[6]

The storage area should be secure and accessible only to authorized personnel.[3][4]

Disposal Plan
Proper disposal of N-Propyl-m-toluidine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Protocol

Unused N-Propyl-m-toluidine

Dispose of as hazardous waste through a

licensed chemical waste disposal company. Do

not dispose of down the drain.

Contaminated Labware (e.g., glassware, pipette

tips)

Rinse with a suitable solvent in a fume hood.

Collect the solvent rinse as hazardous waste.

The cleaned labware can then be washed

normally. Heavily contaminated disposable

items should be placed in a sealed, labeled

hazardous waste container.

Contaminated PPE (e.g., gloves, apron)
Place in a designated, sealed, and labeled

hazardous waste container for disposal.[4]

Spill Cleanup Materials

Absorb spills with an inert material (e.g., sand,

vermiculite) and collect in a sealed, labeled

hazardous waste container for disposal.[8][10]

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Ensure proper ventilation.

Don the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the spill area.

First Aid:
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Visualizations
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Figure 1: N-Propyl-m-toluidine Handling Workflow
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Figure 2: Spill Response Logical Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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